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Compound of Interest

Compound Name: Cobalt tetrafluoroborate

Cat. No.: B1593878

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the properties, applications, and
experimental considerations for Cobalt(Il) tetrafluoroborate hexahydrate (CAS 15684-35-2).
The information is intended to support research and development activities in chemistry,
materials science, and drug discovery.

Core Properties

Cobalt(ll) tetrafluoroborate hexahydrate is an inorganic cobalt salt that serves as a versatile
precursor and catalyst in a variety of chemical transformations.[1][2] It is a red crystalline solid
that is highly soluble in water and many organic solvents.[1]

Physicochemical Data

The key physicochemical properties of Cobalt(ll) tetrafluoroborate hexahydrate are
summarized in the table below for easy reference.
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Property Value Reference(s)

CAS Number 15684-35-2 [3]14]15]

Molecular Formula Co(BFa4)2 - 6H20 [3B1141[5]

Molecular Weight 340.63 g/mol [31[41[5]

Appearance Red crystalline solid [1]

Purity >98% [4]

N Highly soluble in water and

Solubility _ [1]
many organic solvents
Store at room temperature,

Storage [4]
keep dry and cool

Structural Information

Identifier Value Reference(s)
Cobaltous tetrafluoroborate,

Synonyms Cobalt(ll) tetrafluoroborate [2][5]
hexahydrate
[Co+2].[F-]--INVALID-LINK--

SMILES ([F-DIF-]1.[F-]--INVALID-LINK--  [4]
([F-D[F-].0.0.0.0.0.0
1S/2BF4.Co0.6H20/c22-

InChi 1(3,4)53;;55::/;::61H2/02+-1;+2;;  [6]
KQHRHDAVLSRYNA-

InChl Key [6]

UHFFFAOYSA-N

Safety and Handling

Cobalt(ll) tetrafluoroborate hexahydrate is classified as a hazardous substance and requires

careful handling in a laboratory setting.
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Hazard ldentification

Hazard Class GHS Code Description Reference(s)
Acute Toxicity, Oral H302 Harmful if swallowed [5][6]
o Harmful in contact
Acute Toxicity, Dermal  H312 ] ] [5][6]
with skin

Acute Toxicity, o

) H332 Harmful if inhaled [51[6]
Inhalation

Causes severe skin
H314 burns and eye [5]1[6]

damage

Skin

Corrosion/Irritation

Recommended Personal Protective Equipment (PPE)

When handling this compound, it is essential to use appropriate personal protective equipment:
o Eye Protection: Eyeshields, faceshields.[5]
o Hand Protection: Chemical-resistant gloves.[5]

o Respiratory Protection: Type P3 (EN 143) respirator cartridges or a dust mask (type N95,
Us).[5]

Applications

The primary applications of Cobalt(ll) tetrafluoroborate hexahydrate stem from its role as a
source of cobalt(ll) ions, making it a valuable precursor for the synthesis of various cobalt-
containing compounds and materials.

Synthesis of Coordination Complexes

A major application is its use as a starting material for the synthesis of cobalt(ll) coordination
complexes.[1][7] The tetrafluoroborate anion is weakly coordinating, allowing for its easy
displacement by a wide range of ligands.[7] This property is exploited in the preparation of
novel complexes with tailored electronic and magnetic properties for applications in materials
science and catalysis.[7]
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Catalysis

Cobalt(ll) tetrafluoroborate hexahydrate functions as a catalyst in various organic reactions,
including polymerization.[1][2] The cobalt(ll) ion can facilitate the formation of reactive
intermediates, thereby lowering the activation energy of the reaction.[1]

Materials Science

This compound is utilized in the development of advanced materials. It serves as a precursor
for the creation of high-performance coatings and magnetic materials.[2] Furthermore, it can be
used in the synthesis of cobalt nanoparticles, which have applications in nanotechnology.[2]

Biomedical Research

The exploration of cobalt complexes in drug delivery is an emerging area of research.[2] While
direct applications of Cobalt(ll) tetrafluoroborate hexahydrate in biological systems are not well-
established, it serves as a precursor for synthesizing cobalt-containing molecules that are
being investigated for their therapeutic potential.[8][9] The fundamental concept involves the
design of cobalt(lll) prodrugs that can be reduced to the more labile cobalt(ll) state under
specific biological conditions, such as the hypoxic environment of tumors, to release a cytotoxic
ligand.[10]

Experimental Protocols

Detailed experimental protocols using Cobalt(ll) tetrafluoroborate hexahydrate are often
specific to the desired product. The following is a representative protocol for the synthesis of a
cobalt(ll) coordination complex, which can be adapted for various ligands.

Objective: To synthesize a cobalt(ll) coordination complex using Cobalt(ll) tetrafluoroborate
hexahydrate as the cobalt source.

Materials:
o Cobalt(ll) tetrafluoroborate hexahydrate (CAS 15684-35-2)
e Ligand of interest (e.g., a nitrogen or oxygen-donating organic molecule)

e Anhydrous solvent (e.g., methanol, ethanol, or acetonitrile)
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» Schlenk flask or other suitable reaction vessel
e Magnetic stirrer and stir bar

 Inert gas supply (e.g., argon or nitrogen)
Procedure:

» Preparation of Reactants:

o In a Schlenk flask under an inert atmosphere, dissolve the desired ligand in a minimal
amount of anhydrous solvent.

o In a separate flask, dissolve Cobalt(ll) tetrafluoroborate hexahydrate in the same
anhydrous solvent. The molar ratio of ligand to cobalt will depend on the desired
coordination number of the final complex.[7]

e Reaction:

o Slowly add the Cobalt(ll) tetrafluoroborate hexahydrate solution to the stirred ligand
solution at room temperature.

o Observe for any color change, which often indicates the formation of the coordination
complex.

o Continue stirring the reaction mixture at room temperature for a specified period (typically
several hours to overnight) to ensure the reaction goes to completion.

e |solation and Purification of the Product:
o The method of isolation will depend on the solubility of the resulting complex.
» |f the complex precipitates out of the solution, it can be collected by filtration.
» If the complex is soluble, the solvent can be removed under reduced pressure.

o Wash the isolated solid with a small amount of cold solvent to remove any unreacted
starting materials.
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o Further purification can be achieved by recrystallization from a suitable solvent or solvent
mixture.

e Characterization:

o The identity and purity of the synthesized complex should be confirmed using appropriate
analytical techniques, such as:

X-ray crystallography

Infrared (IR) spectroscopy

UV-Vis spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy (if applicable)

Elemental analysis

Visualizations

The following diagrams illustrate key conceptual workflows related to the applications of
Cobalt(ll) tetrafluoroborate hexahydrate.
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General Workflow for Synthesis of Cobalt Coordination Complexes
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Caption: General workflow for the synthesis of cobalt coordination complexes.
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Conceptual Redox-Activated Drug Delivery Using a Cobalt Prodrug
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Caption: Conceptual pathway for redox-activated drug delivery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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